Cas no 1704123-33-0 (2-(1-aminocyclohexyl)-3-chlorophenol)

• Product Name: 2-(1-aminocyclohexyl)-3-chlorophenol
• CAS No: 1704123-33-0
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6039792
• PubChem ID: 165679072
• Update Time: 2025-06-12

2-(1-aminocyclohexyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclohexyl)-3-chlorophenol
• 1704123-33-0
• EN300-1980654

• Inchi： 1S/C12H16ClNO/c13-9-5-4-6-10(15)11(9)12(14)7-2-1-3-8-12/h4-6,15H,1-3,7-8,14H2
• InChI Key： UGJQWDQJVFNUDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(CCCCC1)N)O

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminocyclohexyl)-3-chlorophenol

Comprehensive Overview of 2-(1-Aminocyclohexyl)-3-Chlorophenol (CAS No. 1704123-33-0): Properties, Applications, and Industry Insights

2-(1-Aminocyclohexyl)-3-chlorophenol (CAS No. 1704123-33-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclohexylamine-derived phenol exhibits a combination of aromatic and aliphatic properties, making it a versatile intermediate in synthetic chemistry. The presence of both amino and chloro functional groups on the phenolic ring enables diverse chemical modifications, positioning this compound as a valuable building block for drug discovery programs targeting CNS disorders and antimicrobial agents.

Recent studies highlight the compound's potential in addressing neurodegenerative diseases, a hot topic in medical research. The cyclohexylamine moiety, combined with the chlorophenol structure, shows interesting interactions with neuronal receptors, sparking investigations into its use for Alzheimer's research and Parkinson's disease therapeutics. Researchers are particularly interested in how the amino group at the cyclohexyl position influences blood-brain barrier penetration, a critical factor in CNS drug development.

From a synthetic chemistry perspective, CAS 1704123-33-0 offers multiple sites for functionalization. The phenolic hydroxyl group allows for ether or ester formation, while the chloro substituent enables cross-coupling reactions such as Suzuki or Buchwald-Hartwig animations. These characteristics make it valuable for creating structure-activity relationship (SAR) libraries in medicinal chemistry. The compound's chiral center at the cyclohexyl position also opens possibilities for enantioselective synthesis, particularly relevant in developing single-enantiomer drugs.

In material science applications, 2-(1-aminocyclohexyl)-3-chlorophenol serves as a precursor for advanced polymer modifiers. Its dual functionality allows incorporation into epoxy resins and polyurethane systems, where it can influence curing kinetics and final material properties. The chlorophenol component contributes to flame retardancy, while the amine group participates in cross-linking reactions, making it relevant for sustainable materials development—a growing focus in green chemistry initiatives.

Analytical characterization of CAS 1704123-33-0 typically involves HPLC with UV detection (λ~280 nm due to the chlorophenol chromophore) and mass spectrometry. The compound shows good stability under standard storage conditions, though precautions against oxidation of the amine group are recommended. Recent advances in continuous flow chemistry have enabled more efficient large-scale production of such specialty chemicals, addressing industry demands for process intensification and reduced environmental impact.

The agrochemical sector has explored derivatives of 2-(1-aminocyclohexyl)-3-chlorophenol as potential plant growth regulators. The structural similarity to certain phytohormones suggests possible interactions with plant signaling pathways. While not currently commercialized, this application area aligns with global trends toward precision agriculture and reduced pesticide use, making it a subject of ongoing academic investigation.

Regulatory status of 1704123-33-0 varies by jurisdiction, but it generally falls under standard chemical handling guidelines. Proper personal protective equipment (PPE) including gloves and eye protection is advised during handling. The compound's logP value (estimated ~2.5) indicates moderate lipophilicity, influencing its environmental fate and bioaccumulation potential—an important consideration in green chemistry assessments.

Future research directions for 2-(1-aminocyclohexyl)-3-chlorophenol may explore its use in metal-organic frameworks (MOFs) as a functional linker, or in catalysis as a ligand for transition metals. The compound's structural features could enable novel applications in CO2 capture technologies or energy storage materials—areas receiving significant research funding worldwide. As synthetic methodologies advance, particularly in C-H activation chemistry, new derivatives of this scaffold will likely emerge with tailored properties for specific applications.

From a commercial availability standpoint, CAS 1704123-33-0 remains a specialty chemical primarily supplied for research purposes. Current market trends show growing demand for such multifunctional intermediates, driven by pharmaceutical industry needs for novel scaffolds in drug discovery. Suppliers typically offer the compound at >95% purity, with custom synthesis and isotope-labeled versions available from select manufacturers.

In conclusion, 2-(1-aminocyclohexyl)-3-chlorophenol represents an intriguing case study in modern structure-based drug design and functional materials development. Its balanced physicochemical properties and synthetic versatility ensure continued relevance across multiple scientific disciplines. As research into targeted therapies and smart materials advances, this compound and its derivatives will likely play increasingly important roles in addressing contemporary scientific and technological challenges.